Cas no 2034229-73-5 (methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate
• CAS No: 2034229-73-5
• MF: C₁₆H₁₆N₄O₄S₂
• MW: 392.452640533447
• CID: 6334459
• PubChem ID: 121022846
• Update Time: 2025-06-14

methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate
• 2034229-73-5
• AKOS026704741
• methyl 3-({[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}sulfamoyl)thiophene-2-carboxylate
• methyl 3-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methylsulfamoyl]thiophene-2-carboxylate
• F6561-6824
• methyl 3-(N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)sulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C16H16N4O4S2/c1-20-10-12(8-18-20)14-11(4-3-6-17-14)9-19-26(22,23)13-5-7-25-15(13)16(21)24-2/h3-8,10,19H,9H2,1-2H3
• InChI Key： ISJHMUDKVQRKBX-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCC1=CC=CN=C1C1C=NN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 392.06129735g/mol
• Monoisotopic Mass: 392.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 140Ų

Additional information on methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate

Comprehensive Analysis of Methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 2034229-73-5)

The compound methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 2034229-73-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene-2-carboxylate core linked to a pyridine and pyrazole moiety via a sulfamoyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive molecules in drug discovery pipelines.

In recent years, the demand for sulfonamide-based compounds like methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate has surged due to their versatility in medicinal chemistry. This compound’s sulfamoyl group is a critical functional feature, often associated with enhanced binding affinity to biological targets. Its methyl ester component further improves solubility, a key factor in drug formulation. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced lipophilicity and bioavailability.

The synthesis of CAS No. 2034229-73-5 involves multi-step organic reactions, including sulfonylation and esterification, which are well-documented in peer-reviewed journals. Its pyrazole-pyridine hybrid structure is reminiscent of scaffolds found in FDA-approved drugs, sparking interest in its structure-activity relationship (SAR) studies. Notably, the 1-methyl-1H-pyrazol-4-yl subunit is a common pharmacophore in anti-inflammatory and anticancer agents, suggesting potential therapeutic applications for this compound.

From an industrial perspective, methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate is also explored in agrochemical innovation. Its thiophene and sulfonamide functionalities are frequently employed in crop protection chemicals, addressing global challenges like pest resistance. This dual applicability in pharma and agro sectors underscores its commercial viability, aligning with the growing market for multi-functional intermediates.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. Researchers are investigating sustainable synthesis routes for CAS No. 2034229-73-5, minimizing waste and energy consumption. This reflects broader industry shifts toward eco-friendly manufacturing, a topic frequently searched in academic and industrial databases. The compound’s biodegradability profile and toxicological data are also under scrutiny to meet regulatory standards.

In summary, methyl 3-({2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}sulfamoyl)thiophene-2-carboxylate represents a compelling case study in modern heterocyclic chemistry. Its structural complexity, combined with practical applications, positions it as a valuable entity in both drug discovery and material science. Future research will likely focus on optimizing its synthetic pathways and expanding its utility in targeted therapies, making it a compound to watch in the coming years.